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Compound of Interest

Compound Name: AGK7

Cat. No.: B10765425 Get Quote

Application Notes and Protocols for AGK7
For Researchers, Scientists, and Drug Development Professionals

Introduction
AGK7 is a cell-permeable chemical compound frequently utilized in cellular and molecular

biology research.[1][2] Structurally, it is an isomer of AGK2, a potent and selective inhibitor of

Sirtuin 2 (SIRT2).[3] AGK7, however, serves as a crucial negative control in experiments

involving AGK2 due to its significantly lower inhibitory activity against SIRT2 and other sirtuins.

[4][5] Its use allows researchers to distinguish the specific effects of SIRT2 inhibition by AGK2

from off-target or non-specific effects of the chemical scaffold. This document provides detailed

protocols for the proper dissolution and preparation of AGK7 for various experimental

applications.
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Property Value Reference

Synonyms
SIRT2 Inhibitor, Inactive

Control
[1][5][6]

CAS Number 304896-21-7 [3][5][6][7][8]

Molecular Formula C23H13Cl2N3O2 [3][5][6]

Molecular Weight 434.3 Da [3][5]

Appearance Crystalline solid [5][6]

Purity
≥95% to >99% (supplier

dependent)
[3][5][7]

Solubility of AGK7
Solvent Concentration Notes Reference

DMSO 0.5 mg/mL - [5][6]

up to 1 mM May require warming [3]

DMF 0.2 mg/mL - [5][6]

In Vitro Inhibitory Activity of AGK7
Target IC50 Reference

SIRT1 >50 µM [4][5][6]

SIRT2 >50 µM [4][5][6]

SIRT3 >5 µM [4][5][6]

Experimental Protocols
Preparation of AGK7 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AGK7 in Dimethyl

Sulfoxide (DMSO).
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Materials:

AGK7 powder

Anhydrous Dimethyl Sulfoxide (DMSO)[9]

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Pre-warm AGK7: Allow the vial of AGK7 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Calculate required DMSO volume: Based on the amount of AGK7 powder and its molecular

weight (434.3 g/mol ), calculate the volume of DMSO needed to achieve a 10 mM

concentration.

Formula: Volume (L) = (Mass of AGK7 (g) / 434.3 g/mol ) / 0.010 mol/L

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the AGK7
powder.

Mixing: Vortex the solution thoroughly for 1-2 minutes to ensure complete dissolution. Gentle

warming (e.g., in a 37°C water bath) may be necessary to fully dissolve the compound.[3]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term stability.[8] A stock solution in DMSO can be stable for several months at

-80°C.[8]

Preparation of Working Solutions for Cell-Based Assays
This protocol details the dilution of the AGK7 stock solution for use in cell culture experiments.
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Materials:

10 mM AGK7 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes for dilution

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM AGK7 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control

(medium with the same final concentration of DMSO) is included in your experimental

design.

Application to Cells: Add the prepared working solutions of AGK7 to your cell cultures and

incubate for the desired duration of the experiment.

Mandatory Visualization
Signaling Pathway Context for AGK7 Application
AGK7 is used as an inactive control in studies targeting SIRT2. SIRT2 is a deacetylase

involved in various cellular processes, including the deacetylation of α-tubulin and the

regulation of pathways implicated in neurodegenerative diseases like Parkinson's disease. The

diagram below illustrates the general context of SIRT2's role and the intended use of AGK7 as

a control.
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Experimental Intervention

Cellular Components & Processes

AGK2 (SIRT2 Inhibitor)

SIRT2

Inhibits

AGK7 (Inactive Control)

No significant
inhibition

Acetylated α-tubulin

Deacetylates

Cellular Processes
(e.g., Cytoskeletal Dynamics,

α-synuclein aggregation)

Regulates

Preparation Experiment

Weigh AGK7 Powder Dissolve in DMSO
(10 mM Stock)

Aliquot and Store
 at -20°C / -80°C Thaw Aliquot Prepare Working Solutions

in Culture Medium
Treat Cells

(including Vehicle Control) Incubate and Analyze

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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